Cas no 111189-55-0 (3-bromo-6-chlorobenzo[pqr]tetraphene)

3-bromo-6-chlorobenzo[pqr]tetraphene structure
111189-55-0 structure
Product Name:3-bromo-6-chlorobenzo[pqr]tetraphene
CAS No:111189-55-0
MF:C20H10BrCl
MW:365.650403499603
CID:1196651
PubChem ID:183200
Update Time:2025-04-20

3-bromo-6-chlorobenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-6-chlorobenzo[pqr]tetraphene
    • 3-bromo-6-chlorobenzo[a]pyrene
    • DTXSID20149526
    • 3-Bromo-6-chlorobenzo(a)pyrene
    • 111189-55-0
    • Inchi: 1S/C20H10BrCl/c21-17-10-6-11-5-7-13-12-3-1-2-4-14(12)20(22)16-9-8-15(17)18(11)19(13)16/h1-10H
    • InChI Key: HQHJUSIWNGGQIR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=CC=C3C4C=CC=CC=4C(=C4C=CC=1C2=C34)Cl

Computed Properties

  • Exact Mass: 363.9655
  • Monoisotopic Mass: 363.96544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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